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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octylamine hydrochloride is a primary amine salt that serves as a versatile compound in
various scientific domains, including organic synthesis, materials science, and pharmacology.
Its amphiphilic nature, stemming from an eight-carbon alkyl chain and a hydrophilic ammonium
headgroup, dictates its utility as a surfactant, catalyst, and precursor for more complex
molecules. This guide provides a comprehensive overview of the fundamental physicochemical
properties of octylamine hydrochloride, its applications in research and drug development,
and detailed protocols for its handling and use.

Core Physicochemical Properties

A thorough understanding of the molecular characteristics of octylamine hydrochloride is
paramount for its effective application. These properties are summarized in the table below and
are foundational to its reactivity, solubility, and overall behavior in experimental systems.
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Property Value Source(s)
Chemical Formula CsH20CIN [1112][3]
Molecular Weight 165.70 g/mol [1]

CAS Number 142-95-0 [1][4]

White to almost white
Appearance , [51[6]
crystalline powder

Melting Point 198 °C [2][7118]

IUPAC Name octan-1-amine;hydrochloride [1]
n-Octylammonium chloride,

Synonyms [4]
OACI

The molecular weight of a compound is a critical parameter in experimental science, essential
for accurate molar concentration calculations in solution preparation. The molecular weight of
octylamine hydrochloride is derived from the sum of the atomic weights of its constituent
atoms: eight carbon atoms, twenty hydrogen atoms, one chlorine atom, and one nitrogen atom.

[1]

The chemical formula, CsH20CIN, details the elemental composition of one molecule of
octylamine hydrochloride.[1][2][3] This formula is derived from the parent compound,
octylamine (CsH19oN)[9], which is protonated by hydrochloric acid (HCI)[1]. The hydrochloride
salt formation enhances the compound's stability and water solubility compared to its free base
form.

Chemical Structure and Formation

The formation of octylamine hydrochloride from its parent amine is a straightforward acid-
base reaction. This process is crucial for understanding its chemical behavior and handling.
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Caption: Formation of Octylamine Hydrochloride via Protonation.

Applications in Research and Drug Development

The unique properties of octylamine hydrochloride lend it to a variety of applications in the
scientific field.

» Organic Synthesis: It serves as a precursor in the synthesis of more complex molecules,
including pharmaceuticals and agrochemicals. The primary amine group is a key functional
handle for various chemical transformations.

e Micelle Formation: As an amphiphilic molecule, it can form micelles in aqueous solutions.
This property is exploited in drug delivery systems to encapsulate hydrophobic drugs,
thereby increasing their solubility and bioavailability.

o Material Science: Octylamine hydrochloride is used as a surface-modifying agent and a
templating agent in the synthesis of nanomaterials.

Experimental Protocol: Preparation of a Standard
Solution
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Accurate solution preparation is fundamental to reproducible experimental results. The
following protocol outlines the steps for preparing a standard aqueous solution of octylamine
hydrochloride.

Objective: To prepare a 100 mL of a 10 mM octylamine hydrochloride solution.
Materials:
¢ Octylamine hydrochloride (CAS: 142-95-0)
e Deionized water
e Volumetric flask (100 mL)
e Analytical balance
e Spatula and weighing paper
o Magnetic stirrer and stir bar
Procedure:
o Calculate the required mass:
o Molecular Weight (MW) = 165.70 g/mol [1]
o Desired Concentration (C) = 10 mM = 0.010 mol/L
o Volume (V) =100 mL =0.100 L
o Mass (m) =C x MW x V = 0.010 mol/L x 165.70 g/mol x 0.100 L = 0.1657 g
» Weigh the octylamine hydrochloride:
o Place a piece of weighing paper on the analytical balance and tare it.

o Carefully weigh out approximately 0.1657 g of octylamine hydrochloride onto the
weighing paper.
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e Dissolve the compound:

o Transfer the weighed octylamine hydrochloride into the 100 mL volumetric flask.

o Add approximately 70-80 mL of deionized water to the flask.

o Add a magnetic stir bar and place the flask on a magnetic stirrer. Stir until the solid is
completely dissolved.

e Bring to final volume:

o Once dissolved, carefully add deionized water to the flask until the bottom of the meniscus
reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses and
gloves, when handling octylamine hydrochloride.[10]

It is classified as an irritant, causing skin and eye irritation.[5][10]

Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of the
powder.[5]

In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical
advice.[5][10]

Workflow for Solution Preparation

The following diagram illustrates the logical flow of the experimental protocol for preparing a
standard solution of octylamine hydrochloride.
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Caption: Workflow for Preparing a Standard Solution.

Conclusion

Octylamine hydrochloride is a compound with well-defined physicochemical properties that
make it a valuable tool for researchers and scientists in various disciplines. Its molecular weight
of 165.70 g/mol and chemical formula of CsH20CIN are fundamental to its use in quantitative
scientific research.[1] Adherence to proper handling and safety protocols is essential for its safe
and effective application in the laboratory. This guide serves as a foundational resource for
professionals working with this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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